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4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride 4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride
Brand Name: Vulcanchem
CAS No.: 91539-64-9
VCID: VC21197478
InChI: InChI=1S/C21H15NO5.ClH/c22-10-11-2-1-3-16-19(11)20(25)27-21(16)14-6-4-12(23)8-17(14)26-18-9-13(24)5-7-15(18)21;/h1-9,23-24H,10,22H2;1H
SMILES: C1=CC(=C2C(=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O)CN.Cl
Molecular Formula: C21H16ClNO5
Molecular Weight: 397.8 g/mol

4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride

CAS No.: 91539-64-9

Cat. No.: VC21197478

Molecular Formula: C21H16ClNO5

Molecular Weight: 397.8 g/mol

* For research use only. Not for human or veterinary use.

4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride - 91539-64-9

Specification

CAS No. 91539-64-9
Molecular Formula C21H16ClNO5
Molecular Weight 397.8 g/mol
IUPAC Name 7-(aminomethyl)-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one;hydrochloride
Standard InChI InChI=1S/C21H15NO5.ClH/c22-10-11-2-1-3-16-19(11)20(25)27-21(16)14-6-4-12(23)8-17(14)26-18-9-13(24)5-7-15(18)21;/h1-9,23-24H,10,22H2;1H
Standard InChI Key IWNKTMSFMCEAEO-UHFFFAOYSA-N
SMILES C1=CC(=C2C(=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O)CN.Cl
Canonical SMILES C1=CC(=C2C(=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O)CN.Cl

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